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Compound of Interest

Compound Name: 2-Chloro-1,8-naphthyridine

Cat. No.: B101967 Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Chloro-1,8-naphthyridine.

Adherence to these protocols is essential for ensuring laboratory safety and minimizing risk.

Hazard Identification and Classification
2-Chloro-1,8-naphthyridine is a chemical compound that requires careful handling due to its

potential health hazards. The following table summarizes its classification based on available

safety data sheets.

Hazard Class Hazard Statement Signal Word

Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed Warning

Skin Irritation (Category 2) H315: Causes skin irritation Warning

Eye Irritation (Category 2A)
H319: Causes serious eye

irritation
Warning

Acute Toxicity, Inhalation

(Category 4)
H332: Harmful if inhaled Warning

Specific target organ toxicity —

single exposure (Category 3),

Respiratory system

H335: May cause respiratory

irritation
Warning
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Personal Protective Equipment (PPE)
A comprehensive approach to personal protective equipment is mandatory to prevent

exposure.[1][2][3] The following PPE should be utilized at all times when handling 2-Chloro-
1,8-naphthyridine:
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PPE Category Minimum Requirement Specifications

Eye and Face Protection
Chemical safety goggles and a

face shield

Goggles must provide a

complete seal around the

eyes. A face shield should be

worn over the goggles,

especially when there is a risk

of splashing.

Hand Protection
Double-gloving with chemically

resistant gloves

An inner nitrile glove should be

worn with an outer glove of a

more robust material like

neoprene or Viton™ for

extended contact. Gloves must

be inspected for integrity

before each use and changed

immediately if contamination is

suspected.[1]

Skin and Body Protection

Flame-resistant lab coat worn

over long-sleeved clothing and

long pants

A chemically resistant apron

should be worn over the lab

coat for procedures with a high

splash risk. For tasks with a

higher potential for exposure, a

disposable chemical-resistant

suit is recommended.[1]

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor (OV)

cartridge

This is particularly important

when handling the solid

compound outside of a

certified chemical fume hood,

when preparing solutions, or if

the material is heated. A

complete respiratory protection

program, including fit testing, is

necessary.[1]
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All work with 2-Chloro-1,8-naphthyridine must be performed in a designated area, such as a

certified chemical fume hood, to minimize the risk of inhalation exposure.

1. Preparation:

Ensure the chemical fume hood is functioning correctly and the sash is at the appropriate

height.

Cover the work surface with disposable, absorbent bench paper.

Assemble all necessary equipment and reagents before introducing the compound.

Don all required PPE as outlined in the table above.

2. Handling the Compound:

When weighing the solid, perform the task within the fume hood. Use a dedicated spatula

and weighing vessel.

Handle all solutions containing 2-Chloro-1,8-naphthyridine with the same level of

precaution as the solid form.

Keep all containers of the compound tightly closed when not in use.

3. Post-Handling:

Thoroughly clean all non-disposable equipment with an appropriate solvent inside the fume

hood.

Wipe down the work surface of the fume hood.

Dispose of all contaminated waste as described in the disposal plan below.

Carefully remove PPE, avoiding cross-contamination. The outer gloves should be removed

first, followed by the inner gloves.

Wash hands thoroughly with soap and water after completing the work.
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Emergency Procedures
In the event of accidental exposure, immediate action is critical.

Exposure Route First Aid Measures

Inhalation

Move the affected person to fresh air

immediately. If breathing is difficult, provide

oxygen. If the person is not breathing, give

artificial respiration. Seek immediate medical

attention.[4][5]

Skin Contact

Immediately flush the skin with plenty of soap

and water for at least 15 minutes while removing

contaminated clothing and shoes. Seek

immediate medical attention.[4][5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[4][5]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.[5][6]

Disposal Plan
Proper disposal of 2-Chloro-1,8-naphthyridine and any contaminated materials is crucial to

prevent environmental contamination and accidental exposure.

Solid Waste: All solid waste, including contaminated bench paper, gloves, and disposable

labware, should be placed in a clearly labeled, sealed container for hazardous waste.

Liquid Waste: All liquid waste containing 2-Chloro-1,8-naphthyridine should be collected in

a designated, sealed, and clearly labeled hazardous waste container. As a halogenated

organic compound, it should not be mixed with non-halogenated waste streams.
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Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Workflow for Handling and Disposal of 2-Chloro-1,8-naphthyridine

Preparation

Handling (in Fume Hood)

Post-Handling

Waste Disposal

Verify Fume Hood Function

Cover Work Surface

Assemble Equipment

Don All Required PPE

Weigh Solid Compound

Prepare Solutions

Perform Experiment

Clean Equipment

Wipe Down Work Area

Segregate Waste

Remove PPE Carefully Solid Waste (Contaminated PPE, etc.) Liquid Waste (Halogenated)

Wash Hands Thoroughly Store in Labeled, Sealed Containers

Follow Institutional Disposal Protocol
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Caption: This diagram outlines the procedural workflow for the safe handling and disposal of 2-
Chloro-1,8-naphthyridine in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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